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Compound Focus: 3-Aminopropanethiol

CAS No.: 462-47-5

Cat. No.: S573480

Get Quote

Chemical Properties and Safety Data

The table below summarizes the known chemical, physical, and toxicological properties of 3-

Aminopropanethiol.

Property Value / Description

CAS Number 462-47-5 [1] [2] [3]

Molecular Formula C₃H₉NS [1] [2] [3]

Molecular Weight 91.18 g/mol [1] [2] [3]

Boiling Point 151.4 °C at 760 mmHg [1] [2]

Melting Point 112-113 °C [1] [3]

Flash Point 45.4 °C [1] [2]

Density 0.951 g/cm³ [1] [2]

Vapor Pressure 3.67 mmHg at 25°C [1] [2]
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Property Value / Description

pKa 9.29 ± 0.10 (Predicted) [1] [3]

Acute Toxicity (Mouse) LD₅₀ 125 mg/kg (Intraperitoneal) [2]

Storage Conditions Keep in a dark place, under an inert atmosphere, at 2-8°C [4]

Experimental Data and Research Applications

The available search results indicate its use in specialized research, though detailed experimental protocols

are not provided.

Use in Nanocluster Synthesis: One study used 3-Aminopropanethiol (as Hapt) to create a
rhodium-based metalloligand, fac-[Rh(apt)₃] (where apt is 3-aminopropanethiolate). This

metalloligand was then used to protect silver sulfide nanoclusters (Ag₁₁S and Ag₁₃S) in water, using
compounds like D-penicillamine or HS⁻ as a sulfide source [5].

Reversible Enzyme Inactivation: 3-Aminopropanethiol was identified as a reversible inhibitor of
Bovine Plasma Amine Oxidase (BPAO), suggesting its utility in enzymatic studies [1].

Safety Assessment Workflow

The following diagram outlines a general logical workflow for assessing the chemical safety of a substance

like 3-Aminopropanethiol, based on the types of data available.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.lookchem.com/casno462-47-5.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1896013.htm
https://www.chemsrc.com/en/cas/462-47-5_672879.html
https://www.bldpharm.com/products/462-47-5.html
https://www.smolecule.com/products/s573480?utm_src=pdf-body
https://www.smolecule.com/products/s573480?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/37272850/
https://www.smolecule.com/products/s573480?utm_src=pdf-body
https://www.lookchem.com/casno462-47-5.html
https://www.smolecule.com/products/s573480?utm_src=pdf-body
https://www.smolecule.com/products/s573480?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Chemical Assessment
3-Aminopropanethiol

Identify Physical Hazards

  Property Data

Review Toxicity Data

  e.g., Low Flash Point

Determine Safe
Handling Procedures

  e.g., Acute Toxicity

Establish Storage
& Disposal Protocol

  e.g., Inert Atmosphere

Implement Safety
Measures in Lab

Click to download full resolution via product page

Logical workflow for chemical safety assessment based on available data.

Important Safety Information Gaps

A significant finding from the search is that the GHS classification is listed as "N/A" (Not Available) in

the existing Safety Data Sheets [1]. The acute toxicity data is also from a 1957 study [2], which may not

reflect modern safety standards.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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